Cas no 1396799-62-4 (1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea)
1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-(diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea
- 1396799-62-4
- VU0539905-1
- AKOS024542611
- F6244-1077
- 1-[4-[di(propan-2-yl)amino]but-2-ynyl]-3-(4-methylphenyl)urea
- 3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(4-methylphenyl)urea
- 1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea
-
- Inchi: 1S/C18H27N3O/c1-14(2)21(15(3)4)13-7-6-12-19-18(22)20-17-10-8-16(5)9-11-17/h8-11,14-15H,12-13H2,1-5H3,(H2,19,20,22)
- InChI Key: VJNQKENBLKVKKZ-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC(C)=CC=1)NCC#CCN(C(C)C)C(C)C
Computed Properties
- Exact Mass: 301.215412493g/mol
- Monoisotopic Mass: 301.215412493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 44.4Ų
1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6244-1077-2μmol |
3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(4-methylphenyl)urea |
1396799-62-4 | 90%+ | 2μl |
$57.0 | 2023-05-20 | |
| Life Chemicals | F6244-1077-1mg |
3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(4-methylphenyl)urea |
1396799-62-4 | 90%+ | 1mg |
$54.0 | 2023-05-20 | |
| Life Chemicals | F6244-1077-2mg |
3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(4-methylphenyl)urea |
1396799-62-4 | 90%+ | 2mg |
$59.0 | 2023-05-20 | |
| Life Chemicals | F6244-1077-3mg |
3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(4-methylphenyl)urea |
1396799-62-4 | 90%+ | 3mg |
$63.0 | 2023-05-20 |
1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea
1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea: An Overview of a Promising Compound (CAS No. 1396799-62-4)
1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea, with the CAS number 1396799-62-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique structural features, which include a diisopropylamino group and a p-tolyl moiety, making it a valuable candidate for various therapeutic applications.
The chemical structure of 1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea is particularly intriguing due to its potential to interact with specific biological targets. The presence of the diisopropylamino group, known for its lipophilic and basic properties, enhances the compound's ability to cross cell membranes and interact with intracellular receptors. Meanwhile, the p-tolyl moiety contributes to the overall hydrophobicity and stability of the molecule, which are crucial for its pharmacological activity.
Recent studies have explored the pharmacological properties of 1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea in various contexts. One notable area of research is its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound exhibits significant anticonvulsant activity in rodent models of epilepsy. The mechanism of action appears to involve modulation of sodium channels and GABAergic neurotransmission, which are key pathways in seizure control.
In addition to its anticonvulsant properties, 1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea has shown promise in the treatment of neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and inhibit the aggregation of misfolded proteins, which are common features in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that 1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea may have neuroprotective effects that could be harnessed for therapeutic benefit.
The safety profile of 1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea has also been evaluated in preclinical studies. Toxicology assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. This is an important consideration for its potential use in clinical settings, where patient safety is paramount.
Beyond its therapeutic applications, 1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea has been investigated for its utility as a research tool. Its ability to selectively bind to specific receptors and modulate cellular processes makes it a valuable probe for studying biological systems. For example, it has been used to investigate the role of certain receptors in cellular signaling pathways and to develop new assays for drug discovery.
The synthesis of 1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea involves a series of well-defined chemical reactions, including the formation of the urea linkage and the introduction of the diisopropylamino and p-tolyl groups. The synthetic route is robust and scalable, making it suitable for both laboratory-scale production and industrial manufacturing. This accessibility is an important factor in facilitating further research and development efforts.
In conclusion, 1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea (CAS No. 1396799-62-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties and safety profile, positions it as a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases and conditions.
1396799-62-4 (1-(4-(Diisopropylamino)but-2-yn-1-yl)-3-(p-tolyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)